N-(2-{[2,2'-bifuran]-5-yl}-2-hydroxyethyl)thiophene-3-carboxamide

• IUPAC Name: N-[2-[5-(furan-2-yl)furan-2-yl]-2-hydroxyethyl]thiophene-3-carboxamide
• InChI: InChI=1S/C15H13NO4S/c17-11(8-16-15(18)10-5-7-21-9-10)12-3-4-14(20-12)13-2-1-6-19-13/h1-7,9,11,17H,8H2,(H,16,18)
• InChI Key: NSHKKEHUGJAMQE-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CC=C(O2)C(CNC(=O)C3=CSC=C3)O
• Molecular Formula: C15H13NO4S
• Molecular Weight: 303.3 g/mol

Description

“N-(2-{[2,2’-bifuran]-5-yl}-2-hydroxyethyl)thiophene-3-carboxamide” is a compound that belongs to the class of organic compounds known as thiophene carboxamides. It has a molecular formula of C14H11NO3S and a molecular weight of 273.31.

Synthesis Analysis

Thiophene carboxamides can be synthesized from acyl chlorides and heterocyclic amine derivatives. The Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, is one of the typical and significant synthetic methods to thiophene derivatives.

Molecular Structure Analysis

The molecular structure of “N-(2-{[2,2’-bifuran]-5-yl}-2-hydroxyethyl)thiophene-3-carboxamide” can be analyzed using different spectroscopic methods including IR, 1H NMR, 13C NMR. The 3D structure of similar compounds can be viewed using Java or Javascript.

Chemical Reactions Analysis

Thiophene carboxamides have been used as versatile synthons for the preparation of thieno [3,2- d ]pyrimidine-7-carbonitriles. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-(2-{[2,2’-bifuran]-5-yl}-2-hydroxyethyl)thiophene-3-carboxamide” include a molecular weight of 273.31. More specific properties such as melting point, solubility, and density may need further experimental determination.

Mechanism of Action

While the exact mechanism of action for “N-(2-{[2,2’-bifuran]-5-yl}-2-hydroxyethyl)thiophene-3-carboxamide” is not specified, thiophene carboxamides have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry.

Future Directions

Thiophene carboxamides are a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.